Cas no 80418-81-1 (Decanoic acid, 4-chloro-, chloromethyl ester)

• Product name: Decanoic acid, 4-chloro-, chloromethyl ester
• CAS No: 80418-81-1
• MF: C₁₁H₂₀O₂Cl₂
• MW: 255.1813
• CID: 705681
• PubChem ID: 572570

Decanoic acid, 4-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 4-chloro-, chloromethyl ester
• chloromethyl 4-chlorodecanoate
• DTXSID20341361
• 80418-81-1
• LDNMSCDSUKAAMZ-UHFFFAOYSA-N
• 4-Chlorodecanoic acid, chloromethyl ester

• Inchi： InChI=1S/C11H20Cl2O2/c1-2-3-4-5-6-10(13)7-8-11(14)15-9-12/h10H,2-9H2,1H3
• InChI Key： LDNMSCDSUKAAMZ-UHFFFAOYSA-N
• SMILES： CCCCCCC(CCC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 254.0840353g/mol
• Monoisotopic Mass: 254.0840353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų